Cas no 1251005-78-3 (tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate)

• Product Name: tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate
• CAS No: 1251005-78-3
• MF: C₁₄H₁₉N₃O₂
• MW: 261.32
• MDL: MFCD17017344
• CID: 2093449
• PubChem ID: 91800315
• Update Time: 2025-05-24

tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate
• AMSP00030
• AM86017
• tert-butyl spiro[1,2-dihydropyrrolo[3,2-b]pyridine-3,3'-azetidine]-1'-carboxylate
• CID 91800315
• 1-Boc-1’,2’-dihydrospiro[azetidine-3,3’-pyrrolo[3,2-b]pyridine]
• Spiro[azetidine-3,3'-[3H]pyrrolo[3,2-b]pyridine]-1-carboxylic acid, 1',2'-dihydro-, 1,1-dimethylethyl ester
• 1-Boc-1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]
• MFCD17017344
• SB51368
• 1-Boc-1 inverted exclamation mark ,2 inverted exclamation mark -dihydrospiro[azetidine-3,3 inverted exclamation mark -pyrrolo[3,2-b]pyridine]
• 1251005-78-3
• N10651
• SY268119
• tert-butyl1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate
• AS-79055

• MDL： MFCD17017344
• Inchi： 1S/C14H19N3O2/c1-13(2,3)19-12(18)17-8-14(9-17)7-16-10-5-4-6-15-11(10)14/h4-6,16H,7-9H2,1-3H3
• InChI Key： SYVPRPWBTDBCAN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C3C(=CC=CN=3)NC2)C1)=O

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate

tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate: A Comprehensive Overview

The compound tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate, identified by the CAS number 1251005-78-3, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule consists of a tert-butyl group attached to a spiro system that integrates an azetidine ring and a pyrrolo[3,2-b]pyridine moiety. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry. The spiro structure in tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate creates a rigid framework that can potentially enhance the molecule's bioavailability and target specificity. Researchers have explored the synthesis of this compound using various methodologies, including ring-closing metathesis and multi-component reactions. These studies have not only improved the synthetic efficiency but also provided insights into the stereochemical control of spirocyclic systems.

The pyrrolo[3,2-b]pyridine fragment within the molecule is known for its ability to act as a bioisostere of aromatic heterocycles, which are commonly found in many pharmaceutical agents. This fragment's presence in tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate suggests potential applications in modulating protein-protein interactions or inhibiting enzymatic activity. Recent computational studies have demonstrated that this fragment can adopt conformations that allow it to bind to specific pockets on target proteins, making it a promising lead for drug discovery.

The azetidine ring in the compound adds another layer of complexity to its structure. Azetidines are four-membered cyclic amines that are less strained compared to smaller rings like epoxides or aziridines. In tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate, the azetidine ring contributes to the overall rigidity of the molecule while also providing sites for potential functionalization. This feature makes the compound versatile for further chemical modifications aimed at enhancing its pharmacokinetic properties.

One of the most recent advancements in understanding this compound involves its role in targeted drug delivery systems. Scientists have investigated the use of tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate as a carrier for delivering therapeutic agents to specific tissues or cells. The spirocyclic structure has shown promise in improving drug solubility and reducing off-target effects, which are critical challenges in modern medicine.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The unique electronic properties of the pyrrolo[3,2-b]pyridine fragment make it an attractive candidate for applications in organic electronics. Researchers have explored its ability to act as a semiconductor material or as part of light-emitting diodes (LEDs), where its electronic transitions could be tuned for specific applications.

The synthesis and characterization of tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate have been extensively documented in recent literature. These studies emphasize the importance of stereochemical control during synthesis to ensure high purity and consistency in the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound.

Looking ahead, ongoing research is focused on optimizing the biological activity of this compound through strategic modifications. By introducing functional groups at specific positions on the spirocyclic system or altering the substituents on the azetidine or pyrrolo rings, researchers aim to enhance its efficacy while minimizing potential side effects. Collaborative efforts between chemists and biologists are expected to yield new insights into its therapeutic potential.

In conclusion, tert-Butyl 1',2'-dihydrospiro[azetidine-3,3'-pyrrolo[3,2-b]pyridine]-1-carboxylate represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple scientific disciplines. Its unique structural features and promising biological properties make it an invaluable tool for advancing both medicinal chemistry and materials science.